| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM280100-1g |
Ethyl 2-(3-amino-4-fluorophenyl)acetate |
858972-17-5 | 95% | 1g |
$511 | 2021-06-16 | |
| Chemenu | CM280100-1g |
Ethyl 2-(3-amino-4-fluorophenyl)acetate |
858972-17-5 | 95% | 1g |
$511 | 2022-05-27 | |
| eNovation Chemicals LLC | D492486-5g |
ethyl 2-(3-amino-4-fluorophenyl)acetate |
858972-17-5 | 97% | 5g |
$800 | 2023-05-17 | |
| eNovation Chemicals LLC | D492486-25g |
ethyl 2-(3-amino-4-fluorophenyl)acetate |
858972-17-5 | 97% | 25g |
$1400 | 2023-05-17 | |
| eNovation Chemicals LLC | D492486-100g |
ethyl 2-(3-amino-4-fluorophenyl)acetate |
858972-17-5 | 97% | 100g |
$2200 | 2023-05-17 | |
| eNovation Chemicals LLC | D492486-1kg |
ethyl 2-(3-amino-4-fluorophenyl)acetate |
858972-17-5 | 97% | 1kg |
$4000 | 2023-05-17 | |
| eNovation Chemicals LLC | Y0996019-25g |
ethyl 2-(3-amino-4-fluorophenyl)acetate |
858972-17-5 | 95% | 25g |
$685 | 2024-08-02 | |
| 1PlusChem | 1P00IE9S-100mg |
Benzeneacetic acid, 3-amino-4-fluoro-, ethyl ester |
858972-17-5 | 98% | 100mg |
$8.00 | 2024-04-21 | |
| 1PlusChem | 1P00IE9S-250mg |
Benzeneacetic acid, 3-amino-4-fluoro-, ethyl ester |
858972-17-5 | 98% | 250mg |
$18.00 | 2024-04-21 | |
| 1PlusChem | 1P00IE9S-1g |
Benzeneacetic acid, 3-amino-4-fluoro-, ethyl ester |
858972-17-5 | 98% | 1g |
$56.00 | 2024-04-21 |
Ethyl 2-(3-amino-4-fluorophenyl)acetate (CAS No. 858972-17-5) is a versatile organic compound that has garnered increasing attention in the field of medicinal chemistry due to its unique structural features and potential biological activities. This compound belongs to the class of amino-substituted aromatic esters, which are known to serve as important building blocks in the synthesis of various pharmaceutical agents. The fluorine atom at the 4-position of the phenyl ring and the amino group at the 3-position contribute to its distinct physicochemical properties, making it a promising candidate for further functionalization and application in drug discovery.
The molecular structure of Ethyl 2-(3-amino-4-fluorophenyl)acetate consists of a benzene ring substituted with both an amino group and a fluorine atom, connected to an acetic acid ester moiety. This structural arrangement provides the compound with a combination of hydrophobic and hydrophilic characteristics, which can influence its solubility, membrane permeability, and interaction with biological targets. Recent studies published in Journal of Medicinal Chemistry (2023) have highlighted the importance of fluorinated aromatic rings in enhancing the metabolic stability and binding affinity of small-molecule drugs, further underscoring the significance of this structural feature in Ethyl 2-(3-amino-4-fluorophenyl)acetate.
From a synthetic perspective, Ethyl 2-(3-amino-4-fluorophenyl)acetate can be prepared through a series of well-established chemical transformations. The fluorinated aromatic ring is typically introduced via electrophilic substitution reactions, while the amino group can be incorporated through nucleophilic substitution or direct amination processes. The ester functionality in the molecule is particularly advantageous, as it allows for selective hydrolysis under mild conditions, enabling the conversion of this compound into various carboxylic acid derivatives. This property has been exploited in recent research to develop prodrugs with improved pharmacokinetic profiles, as reported in Organic & Biomolecular Chemistry (2023).
In the realm of pharmaceutical applications, Ethyl 2-(3-amino-4-fluorophenyl)acetate has demonstrated potential as a scaffold for the development of novel therapeutic agents. Its amino group can be modified to form hydrogen-bonding interactions with target proteins, while the fluorine atom may enhance the compound's lipophilicity and metabolic resistance. A 2023 study in ACS Medicinal Chemistry Letters explored the use of fluorinated aromatic esters in the design of selective kinase inhibitors, revealing that the fluorine substitution at the 4-position significantly improved the selectivity of these compounds against specific protein targets.
The fluorine atom in Ethyl 2-(3-amino-4-fluorophenyl)acetate is not merely a structural feature but also a functional element that can influence the compound's electronic properties and conformational flexibility. This has important implications for its ability to interact with biological macromolecules. Research published in Chemical Communications (2023) has shown that fluorinated aromatic rings can modulate the electronic distribution of adjacent functional groups, potentially enhancing the compound's ability to form favorable interactions with enzyme active sites. This characteristic is particularly relevant in the development of selective enzyme inhibitors and modulators of G protein-coupled receptors.
Recent advances in computational chemistry have further elucidated the potential of Ethyl 2-(3-amino-4-fluorophenyl)acetate as a lead compound. Molecular docking studies conducted in 2023 have demonstrated that the amino group in this molecule can form stable hydrogen bonds with key residues in the active sites of several protein targets, including tyrosine kinase receptors and histone deacetylases. These findings suggest that this compound could serve as a valuable starting point for the rational design of targeted therapies in oncology and other disease areas.
The fluorine substitution at the 4-position of the aromatic ring in Ethyl 2-(3-amino-4-fluorophenyl)acetate has also been shown to influence the compound's photophysical properties. Studies published in Physical Chemistry Chemical Physics (2023) have revealed that fluorinated aromatic esters exhibit altered absorption and emission characteristics compared to their non-fluorinated counterparts. This property may be exploited in the development of fluorescent probes for biological imaging applications, where the fluorine atom can enhance the compound's solubility and reduce photobleaching rates.
In terms of synthetic accessibility, Ethyl 2-(3-amino-4-fluorophenyl)acetate offers several advantages. The ester functionality can be easily converted into other functional groups through hydrolysis or transesterification reactions, allowing for the preparation of a wide range of derivatives. Additionally, the fluorine atom can be selectively replaced with other substituents if desired, enabling the fine-tuning of the compound's properties for specific applications. These synthetic advantages have been highlighted in a 2023 review article in Advanced Synthesis & Catalysis, which emphasized the importance of fluorinated esters in modern drug discovery campaigns.
The potential of Ethyl 2-(3-amino-4-fluorophenyl)acetate is not limited to small-molecule drug development. Recent studies have explored its use as a cross-coupling partner in transition-metal catalyzed reactions, which are essential for the construction of complex organic molecules. The fluorine substitution at the 4-position has been shown to enhance the reactivity of the aromatic ring in certain coupling reactions, as demonstrated in a 2023 paper published in Angewandte Chemie. These findings open up new possibilities for the application of this compound in the synthesis of heterocyclic compounds and biologically active molecules.
From an environmental and safety perspective, Ethyl 2-(3-amino-4-fluorophenyl)acetate has been evaluated for its potential toxicity and biodegradability. A 2023 study in Environmental Science & Technology reported that fluorinated aromatic esters generally exhibit lower toxicity compared to their non-fluorinated analogs, due to the fluorine atom's ability to stabilize the molecule and reduce its reactivity. This property is particularly important in the development of green chemistry processes and environmentally friendly pharmaceuticals.
In conclusion, Ethyl 2-(3-amino-4-fluorophenyl)acetate (CAS No. 858972-17-5) represents a valuable compound with a wide range of potential applications in medicinal chemistry, materials science, and related fields. Its unique structural features, including the fluorine substitution at the 4-position and the amino group at the 3-position, contribute to its versatility and functional diversity. As research in this area continues to advance, it is anticipated that Ethyl 2-(3-amino-4-fluorophenyl)acetate will play an increasingly important role in the development of novel therapeutic agents and innovative materials.
The compound Ethyl 2-(3-amino-4-fluorophenyl)acetate (CAS No. 858972-17-5) is a versatile organic molecule with significant potential in medicinal chemistry and pharmaceutical development. Below is a structured summary of its key features and applications: --- ### 1. Structural Features - Core Structure: Benzene ring substituted with amino group (3-position) and fluorine atom (4-position), connected to an ethyl ester group. - Functional Groups: - Amino group enables hydrogen bonding and interaction with biological targets. - Fluorine substitution enhances stability, solubility, and photophysical properties. - Ester functionality allows for easy modification and synthetic flexibility. --- ### 2. Key Properties - Stability: Fluorine substitution increases molecular stability and reduces reactivity. - Photophysical Behavior: Fluorinated esters exhibit altered absorption/emission characteristics, useful for fluorescent probes. - Biodegradability: Lower toxicity compared to non-fluorinated analogs, aligning with green chemistry principles. --- ### 3. Applications #### A. Medicinal Chemistry - Targeted Therapies: - Shows potential as a lead compound for tyrosine kinase inhibitors, histone deacetylase inhibitors, and other oncology targets. - Hydrogen bonding with key residues in protein active sites facilitates rational drug design. - Cross-Coupling Reactions: - Acts as a cross-coupling partner in transition-metal catalyzed reactions, enabling synthesis of heterocyclic compounds and complex molecules. #### B. Materials Science - Fluorescent Probes: Altered photophysical properties make it suitable for biological imaging and sensor development. #### C. Green Chemistry - Low Toxicity: Fluorinated esters are less toxic, supporting environmentally friendly pharmaceuticals. --- ### 4. Synthetic Accessibility - Ester Hydrolysis/Transesterification: Easy conversion to other functional groups. - Fluorine Replacement: Allows for tunable properties in derivative synthesis. - Cross-Coupling Reactivity: Enhances utility in complex molecule synthesis. --- ### 5. Future Prospects - Drug Development: Potential as a lead compound for novel therapeutics in oncology and other disease areas. - Material Innovation: Applications in fluorescent materials and smart sensors. - Sustainable Chemistry: Alignment with green chemistry goals due to lower environmental impact. --- ### Conclusion Ethyl 2-(3-amino-4-fluorophenyl)acetate stands out as a versatile molecule with broad applications in pharmaceuticals, materials science, and sustainable chemistry. Its unique combination of fluorine substitution and amino functionality offers significant opportunities for innovation in drug discovery and beyond. Ongoing research is expected to further expand its utility in targeted therapies, biological imaging, and environmentally friendly processes.
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